![molecular formula C20H32N2O B3952218 1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine](/img/structure/B3952218.png)
1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine
Overview
Description
1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine, also known as DMPEP, is a new psychoactive substance that belongs to the piperazine class of drugs. DMPEP has recently gained popularity among researchers for its potential use in scientific research.
Mechanism of Action
1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It also acts as an antagonist at the D2 receptor, which is involved in the regulation of reward and motivation. The exact mechanism of action of this compound is not fully understood, but it is believed to modulate the activity of these receptors, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of serotonin and dopamine in the brain, leading to changes in mood, motivation, and reward processing. It has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and mood disorders.
Advantages and Limitations for Lab Experiments
1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine has several advantages for use in lab experiments. It is easy to synthesize and purify, making it readily available for research. It also has a high affinity for the 5-HT1A receptor, making it a potential tool for studying the role of this receptor in various physiological and pathological processes. However, this compound has several limitations for lab experiments. Its effects on other neurotransmitter systems are not well understood, and it may have off-target effects that could confound results.
Future Directions
1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine has several potential future directions for research. It could be used to study the role of the 5-HT1A receptor in various physiological and pathological processes, such as anxiety and mood disorders. It could also be used to study the role of the dopamine D2 receptor in reward processing and addiction. Additionally, this compound could be modified to improve its selectivity and potency, making it a more useful tool for research.
Conclusion:
This compound is a new psychoactive substance that has gained popularity among researchers for its potential use in scientific research. It has been shown to have agonist activity at the serotonin 5-HT1A receptor and antagonist activity at the dopamine D2 receptor, making it a potential tool for studying the role of these receptors in various physiological and pathological processes. This compound has several advantages and limitations for lab experiments, and it has several potential future directions for research.
Scientific Research Applications
1-(2,3-dimethylphenyl)-4-(2-ethylhexanoyl)piperazine has been studied for its potential use in scientific research. It has been shown to have agonist activity at the serotonin 5-HT1A receptor and antagonist activity at the dopamine D2 receptor, making it a potential tool for studying the role of these receptors in various physiological and pathological processes.
properties
IUPAC Name |
1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-ethylhexan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O/c1-5-7-10-18(6-2)20(23)22-14-12-21(13-15-22)19-11-8-9-16(3)17(19)4/h8-9,11,18H,5-7,10,12-15H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKPQVNDAPRKKJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(=O)N1CCN(CC1)C2=CC=CC(=C2C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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